1-[4-(allyloxy)benzoyl]-4-methylpiperidine

• IUPAC Name: (4-methylpiperidin-1-yl)-(4-prop-2-enoxyphenyl)methanone
• InChI: InChI=1S/C16H21NO2/c1-3-12-19-15-6-4-14(5-7-15)16(18)17-10-8-13(2)9-11-17/h3-7,13H,1,8-12H2,2H3
• InChI Key: RDBGALXINHOIBA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CC=C(C=C2)OCC=C
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

1-[4-(allyloxy)benzoyl]-4-methylpiperidine, also known as A-401, is a chemical compound that has gained significant attention in the scientific community due to its potential application in the field of medicinal chemistry. A-401 is a piperidine derivative that exhibits potent analgesic and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 1-[4-(allyloxy)benzoyl]-4-methylpiperidine is not entirely understood, but it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the endocannabinoid system. COX-2 is an enzyme that is responsible for the production of prostaglandins, which play a crucial role in the regulation of pain and inflammation. This compound has been shown to inhibit the activity of COX-2, leading to a reduction in the production of prostaglandins. The endocannabinoid system is a complex signaling system that plays a crucial role in the regulation of pain and inflammation. This compound has been shown to modulate the endocannabinoid system, leading to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
This compound exhibits potent analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation-related disorders. This compound has been shown to reduce the production of prostaglandins, which are responsible for the induction of pain and inflammation. This compound has also been shown to modulate the endocannabinoid system, leading to a reduction in pain and inflammation. This compound has been tested in various animal models of pain and inflammation, and it has been shown to be effective in reducing pain and inflammation in a dose-dependent manner.

Advantages and Limitations for Lab Experiments

1-[4-(allyloxy)benzoyl]-4-methylpiperidine has several advantages for lab experiments. It is relatively easy to synthesize, and it exhibits potent analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation-related disorders. However, this compound has some limitations for lab experiments. It has not been extensively tested in human clinical trials, and its long-term safety and efficacy are not yet known.

Future Directions

There are several future directions for the research and development of 1-[4-(allyloxy)benzoyl]-4-methylpiperidine. One direction is to conduct further preclinical studies to elucidate the mechanism of action of this compound and to determine its long-term safety and efficacy. Another direction is to develop novel analogs of this compound with improved potency and selectivity. Additionally, this compound could be tested in combination with other drugs to enhance its therapeutic efficacy. Finally, this compound could be tested in human clinical trials to determine its safety and efficacy in the treatment of pain and inflammation-related disorders.
Conclusion:
In conclusion, this compound is a promising compound that exhibits potent analgesic and anti-inflammatory properties. Its synthesis method is relatively simple, and it has been extensively studied for its potential application in the field of medicinal chemistry. This compound has several advantages for lab experiments, but it also has some limitations. There are several future directions for the research and development of this compound, including further preclinical studies, the development of novel analogs, and human clinical trials.

Scientific Research Applications

1-[4-(allyloxy)benzoyl]-4-methylpiperidine has been extensively studied for its potential application in the field of medicinal chemistry. It has been shown to exhibit potent analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation-related disorders. This compound has been tested in various animal models of pain and inflammation, and it has been shown to be effective in reducing pain and inflammation in a dose-dependent manner.